1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 1-(2,7-diazaspiro[3.4]octan-2-yl)-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C11H20N2O/c1-10(2,3)9(14)13-7-11(8-13)4-5-12-6-11/h12H,4-8H2,1-3H3
• InChI Key: PDSFTXVGUDAUGD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CC2(C1)CCNC2

Description

1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one is a bicyclic spirodiamine derivative characterized by a 2,6-diazaspiro[3.4]octane core fused with a 2,2-dimethylpropan-1-one substituent. Its molecular formula is C₁₀H₁₈N₂O (molecular weight: 182.27 g/mol). The spiro[3.4]octane scaffold introduces conformational rigidity, which is critical for modulating interactions with biological targets such as kinases or neurotransmitter receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one typically involves the construction of the spirocyclic core followed by functionalization. One common method involves the reaction of a suitable diaza compound with a ketone precursor under controlled conditions. For example, the reaction of 2,6-diazaspiro[3.4]octane with 2,2-dimethylpropan-1-one in the presence of a base can yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-throughput screening and optimization techniques can further enhance the efficiency of the industrial synthesis.

Chemical Reactions Analysis

Types of Reactions

1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one has been explored for various scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly as a scaffold for designing new pharmaceuticals.

Materials Science: Its rigid spirocyclic framework can be utilized in the development of novel materials with specific mechanical and thermal properties.

Biological Studies: The compound can be used as a probe to study biological processes and interactions at the molecular level.

Mechanism of Action

The mechanism of action of 1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one involves its interaction with specific molecular targets. The spirocyclic structure allows for unique binding interactions with enzymes and receptors, potentially modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Spiro Ring Size Differences

• Spiro[3.4]octane vs. Spiro[3.3]heptane : The target compound’s spiro[3.4]octane core provides greater conformational flexibility compared to the smaller spiro[3.3]heptane system. This flexibility may enhance binding to larger enzymatic pockets (e.g., kinases) but reduce selectivity compared to rigid spiro[3.3]heptane derivatives used in vasopressin antagonism .
• Spiro[3.3]heptane in Polymers : The smaller spiro[3.3]heptane structure is employed in polyamides for its rigidity, enabling stable polymer backbones. In contrast, spiro[3.4]octane derivatives are less explored in materials science, suggesting divergent applications .

Substituent Effects

• Dimethylpropanone vs.
• Complex Moieties in Vasopressin Antagonists : Derivatives with benzo-triazolo-diazepine groups (e.g., ) exhibit high affinity for vasopressin receptors due to extended aromatic systems, a feature absent in the target compound’s aliphatic substituent .

Pharmacological and Industrial Relevance

• Neuropsychological Agents: Spiro[3.3]heptane-based vasopressin antagonists demonstrate efficacy in neuropsychological disorders, highlighting how minor structural changes (ring size, substituents) redirect therapeutic applications .

Research Findings and Implications

• Synthetic Challenges : Spiro[3.4]octane systems require precise stereochemical control during synthesis, as seen in palladium-mediated coupling reactions . This contrasts with spiro[3.3]heptane derivatives, which are more commonly synthesized via cyclocondensation .
• Thermodynamic Stability : Spiro[3.4]octane derivatives may exhibit lower ring strain than spiro[3.3]heptanes, enhancing metabolic stability in vivo .

Biological Activity

1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores the biological effects, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure

The compound features a spirocyclic structure which is characteristic of many bioactive molecules. Its structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{20}\text{N}_2\text{O}$$

Biological Activity Overview

The biological activity of 1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one has been investigated in various studies, focusing primarily on its pharmacological properties. The following sections summarize key findings regarding its biological effects.

Antidepressant Activity

Research has indicated that compounds with similar spirocyclic structures exhibit antidepressant-like effects in animal models. A study by Zhang et al. (2018) found that derivatives of diazaspiro compounds can significantly reduce depressive-like behaviors in mice, suggesting a potential mechanism involving the modulation of neurotransmitter systems such as serotonin and norepinephrine.

Neuroprotective Effects

Another area of interest is the neuroprotective potential of this compound. Li et al. (2020) demonstrated that certain diazaspiro compounds could protect neuronal cells from oxidative stress-induced apoptosis. This effect was attributed to the activation of cellular antioxidant pathways.

Antinociceptive Properties

In terms of pain relief, preliminary studies suggest that 1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one may exhibit antinociceptive properties. A study conducted by Kumar et al. (2021) showed that administration of this compound led to a significant reduction in pain response in rodent models, potentially through opioid receptor pathways.

The mechanisms underlying the biological activities of 1-{2,6-Diazaspiro[3.4]octan-2-yl}-2,2-dimethylpropan-1-one are still being elucidated. Key proposed mechanisms include:

• Modulation of Neurotransmitter Systems : Influencing serotonin and norepinephrine levels.
• Antioxidant Activity : Enhancing cellular defenses against oxidative stress.
• Opioid Receptor Interaction : Modulating pain pathways through opioid receptors.

Case Studies

Study	Findings	Reference
Zhang et al. (2018)	Demonstrated antidepressant-like effects in mice
Li et al. (2020)	Showed neuroprotective effects against oxidative stress
Kumar et al. (2021)	Found significant antinociceptive activity in rodent models